1-(4-(4-Methoxybenzoyl)piperidin-1-yl)ethanone

• CAS No.: 25519-81-7
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 1-[4-(4-methoxybenzoyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H19NO3/c1-11(17)16-9-7-13(8-10-16)15(18)12-3-5-14(19-2)6-4-12/h3-6,13H,7-10H2,1-2H3
• InChI Key: NPPKZDZNXIHDQS-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCC(CC1)C(=O)C2=CC=C(C=C2)OC

Description

1-(4-(4-Methoxybenzoyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of aluminum trichloride (3.40 g, 25.7 mmol) in CS2 (15 mL) were added anisole (1.90 mL, 17.6 mmol) and, portionwise, N-acetylisonipecotoyl chloride (2.40 g, 11.7 mmol). After the addition was complete, the mixture was refluxed for 1 h. The solvent was decanted and the red residue was dissolved in 5% HCl (50 mL) and was extracted with EtOAc (4×30 mL). The combined organic phase was dried and was concentrated under reduced pressure to afford the title compound as a colorless solid (1.8 g, 60%): mp 102-105° C.; 1H NMR (CDCl3) d 1.50-1.75 (m, 1H), 1.70-2.00 (m, 3H), 2.10 (s, 3H), 2.70-2.90 (m, 1H), 3.15-3.30 (m, 1H), 3.40-3.53 (m, 1H), 3.86 (s, 3H), 3.85-4.00 (m, 1H), 4.56 (d, J=13.2 Hz, 1H), 6.94 (d, J=8.7 Hz, 2H), 7.92 (d, J=9.0 Hz, 2H).